52-90-4

Cysteine

In Stock

• CAS RN:
• 52-90-4

• Formula:
• C3H7NO2S

• InChI:
• InChI=1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1

• InChIKey:
• XUJNEKJLAYXESH-UHFFFAOYSA-N

• L-Cysteine is a conditionally essential amino acid. It is produced from L-methionine through the transsulfuration pathway. L-Cysteine can also be derived from dietary sources and protein turnover. It is a precursor in the biosynthesis of the intracellular antioxidant glutathione (GSH; ). L-Cysteine supplementation increases GSH levels as well as decreases oxidative stress and pro-inflammatory cytokine levels in various rat and porcine disease models, including type 2 diabetes, aging, and inflammatory bowel disease (IBD). It is also an excitotoxin, inducing neuronal damage by overactivation of NMDA receptors.
  L-Cysteine is a non-essential amino acid that can be synthesized by the human body under normal physiological conditions if a sufficient quantity of methionine is available. L-Cysteine is commonly used as a precursor in the food and pharmaceutical industries. L-Cy...

2-Methoxy-6-phenylmethoxybenzoic acid

In Stock

• CAS RN:
• 71752-90-4

• Formula:
• C15H14O4

• InChI:
• InChI=1S/C15H14O4/c1-18-12-8-5-9-13(14(12)15(16)17)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,16,17)

• InChIKey:
• BWUUXDQPNHVBLA-UHFFFAOYSA-N

• 2-Methoxy-6-phenylmethoxybenzoic acid is a useful research compound. Its molecular formula is C15H14O4 and its molecular weight is 258.27. The purity is usually 95%.

(Diacetyl)-a-MSH Trifluoroacetate

In Stock

• CAS RN:
• 71952-90-4

• Formula:
• C81H112F3N21O22S

• InChI:
• InChI=1S/C79H111N21O20S.C2HF3O2/c1-43(2)66(67(81)108)99-77(118)63-21-14-31-100(63)78(119)56(19-11-12-29-80)90-64(105)39-87-68(109)59(35-48-37-86-52-18-10-9-17-51(48)52)96-69(110)53(20-13-30-85-79(82)83)91-72(113)57(33-46-15-7-6-8-16-46)94-74(115)60(36-49-38-84-42-88-49)97-70(111)54(26-27-65(106)107)92-71(112)55(28-32-121-5)93-75(116)61(40-101)98-73(114)58(34-47-22-24-50(104)25-23-47)95-76(117)62(89-44(3)102)41-120-45(4)103;3-2(4,5)1(6)7/h6-10,15-18,22-25,37-38,42-43,53-63,66,86,101,104H,11-14,19-21,26-36,39-41,80H2,1-5H3,(H2,81,108)(H,84,88)(H,87,109)(H,89,102)(H,90,105)(H,91,113)(H,92,112)(H,93,116)(H,94,115)(H,95,117)(H,96,110)(H,97,111)(H,98,114)(H,99,118)(H,106,107)(H4,82,83,85);(H,6,7)/t53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,66-;/m0./s1

• InChIKey:
• DXCXFIFJJHVTKE-TVEHIBIGSA-N

• (Diacetyl)-a-MSH Trifluoroacetate is a useful research compound. Its molecular formula is C81H112F3N21O22S and its molecular weight is 1820.9 g/mol. The purity is usually 95%.

5,6-Dihydroxy-3-methyl-1-benzofuran-2-carboxylic acid

Usually In Stock

• CAS RN:
• 21452-90-4

• Formula:
• C10H8O5

• InChI:
• InChI=1S/C10H8O5/c1-4-5-2-6(11)7(12)3-8(5)15-9(4)10(13)14/h2-3,11-12H,1H3,(H,13,14)

• InChIKey:
• CPHQVYHVVKBTJH-UHFFFAOYSA-N

• 5,6-Dihydroxy-3-methyl-1-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8O5 and its molecular weight is 208.17 g/mol. The purity is usually 95%.

6-Chloro-2-iodopurine

In Stock

• CAS RN:
• 18552-90-4

• Formula:
• C5H2ClIN4

• InChI:
• InChI=1S/C5H2ClIN4/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H,8,9,10,11)

• InChIKey:
• SZRNPDHDBPGZOA-UHFFFAOYSA-N

• 6-Chloro-2-iodopurine, also known as 6-Chloro-2-iodopurine, is a useful research compound. Its molecular formula is C5H2ClIN4 and its molecular weight is 280.45 g/mol. The purity is usually 95%.

2-(Dimethoxymethyl)-1,8-naphthyridine

In Stock

• CAS RN:
• 204452-90-4

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-14-11(15-2)9-6-5-8-4-3-7-12-10(8)13-9/h3-7,11H,1-2H3

• InChIKey:
• SVSHWQZULQIOEI-UHFFFAOYSA-N

• 2-(Dimethoxymethyl)-1,8-naphthyridine is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

Adenosine, 2'-deoxy-2-methyl-

Usually In Stock

• CAS RN:
• 110952-90-4

• Formula:
• C11H15N5O3

• InChI:
• InChI=1S/C11H15N5O3/c1-5-14-10(12)9-11(15-5)16(4-13-9)8-2-6(18)7(3-17)19-8/h4,6-8,17-18H,2-3H2,1H3,(H2,12,14,15)/t6-,7+,8+/m0/s1

• InChIKey:
• KSUGGAKGOCLWPT-XLPZGREQSA-N

• Adenosine, 2'-deoxy-2-methyl- is a useful research compound. Its molecular formula is C11H15N5O3 and its molecular weight is 265.27 g/mol. The purity is usually 95%.

Methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate

In Stock

• CAS RN:
• 848052-90-4

• Formula:
• C11H8Cl2O4

• InChI:
• InChI=1S/C11H8Cl2O4/c1-17-11(16)10(15)5-9(14)7-4-6(12)2-3-8(7)13/h2-4H,5H2,1H3

• InChIKey:
• XBEYUXSMQGGBEG-UHFFFAOYSA-N

• Methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C11H8Cl2O4 and its molecular weight is 275.08. The purity is usually 95%.

Ethyl 6-oxo-6-(9-phenanthryl)hexanoate

In Stock

• CAS RN:
• 898752-90-4

• Formula:
• C22H22O3

• InChI:
• InChI=1S/C22H22O3/c1-2-25-22(24)14-8-7-13-21(23)20-15-16-9-3-4-10-17(16)18-11-5-6-12-19(18)20/h3-6,9-12,15H,2,7-8,13-14H2,1H3

• InChIKey:
• ACVBCOREVPEMIE-UHFFFAOYSA-N

• Ethyl 6-oxo-6-(9-phenanthryl)hexanoate is a useful research compound. Its molecular formula is C22H22O3 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-6-propyl-4H-chromen-7-yl 2-thiophenecarboxylate

In Stock

• CAS RN:
• 610752-90-4

• Formula:
• C25H20O6S

• InChI:
• InChI=1S/C25H20O6S/c1-2-4-16-11-17-21(13-20(16)31-25(27)23-5-3-10-32-23)30-14-18(24(17)26)15-6-7-19-22(12-15)29-9-8-28-19/h3,5-7,10-14H,2,4,8-9H2,1H3

• InChIKey:
• JNNCYHDETQMUPI-UHFFFAOYSA-N

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-6-propyl-4H-chromen-7-yl 2-thiophenecarboxylate is a useful research compound. Its molecular formula is C25H20O6S and its molecular weight is 448.5g/mol. The purity is usually 95%.

2-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-6-methylpyridine

Usually In Stock

• CAS RN:
• 2379952-90-4

• Formula:
• C19H24N2O4S

• InChI:
• InChI=1S/C19H24N2O4S/c1-15-5-3-7-19(20-15)25-14-16-6-4-12-21(13-16)26(22,23)18-10-8-17(24-2)9-11-18/h3,5,7-11,16H,4,6,12-14H2,1-2H3

• InChIKey:
• LYTFFVMMFGDETM-UHFFFAOYSA-N

• 2-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-6-methylpyridine is a useful research compound. Its molecular formula is C19H24N2O4S and its molecular weight is 376.47. The purity is usually 95%.

2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline

In Stock

• CAS RN:
• 2549052-90-4

• Formula:
• C20H23N7O

• InChI:
• InChI=1S/C20H23N7O/c1-2-4-17-16(3-1)22-15-19(23-17)25-7-9-27(10-8-25)20-21-6-5-18(24-20)26-11-13-28-14-12-26/h1-6,15H,7-14H2

• InChIKey:
• YODWCXYJRZSTEQ-UHFFFAOYSA-N

• 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline is a useful research compound. Its molecular formula is C20H23N7O and its molecular weight is 377.4 g/mol. The purity is usually 95%.